3-amino-4-chloro-N-(4-methoxyphenyl)benzenesulfonamide

• IUPAC Name: 3-amino-4-chloro-N-(4-methoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C13H13ClN2O3S/c1-19-10-4-2-9(3-5-10)16-20(17,18)11-6-7-12(14)13(15)8-11/h2-8,16H,15H2,1H3
• InChI Key: KAJKBEQFFLXVHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)Cl)N
• Molecular Formula: C13H13ClN2O3S
• Molecular Weight: 312.77 g/mol
• CAS No.: 325745-59-3

Description

“3-amino-4-chloro-N-(4-methoxyphenyl)benzenesulfonamide” is a chemical compound with the CAS Number: 325745-59-3. It has a molecular weight of 312.78 and is typically stored at room temperature. The compound is usually in powder form.

Physical and Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 312.78.

Scientific Research Applications

Photodynamic Therapy and Photosensitizing Abilities

• The compound has been utilized in the synthesis of zinc phthalocyanine derivatives, showing potential as Type II photosensitizers for cancer treatment in photodynamic therapy. These derivatives exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, essential for Type II mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Antifungal Activity

• Novel compounds containing the benzenesulfonamide moiety have been synthesized and shown potent antifungal activity against fungi like Aspergillus niger and Aspergillus flavus. These findings indicate a significant structure-activity relationship (SAR) trend, highlighting the compound's potential in antifungal applications (Gupta & Halve, 2015).

Antibacterial Properties

• A series of benzenesulfonamides derived from the compound have been synthesized and tested for biofilm inhibitory action. Some synthesized derivatives have shown effective inhibition against bacterial strains like Escherichia coli, along with being identified as suitable inhibitors for this bacterial strain. These studies also include assessments of cytotoxicity, indicating the potential of these compounds as less cytotoxic therapeutic agents (Abbasi et al., 2019).

Crystallography and Molecular Studies

• Studies involving 3-amino-4-hydroxy benzenesulfonamide and its hydrochloride, closely related compounds, have determined their crystal and molecular structures using X-ray diffraction. These findings contribute to understanding the equilibrium between neutral tautomeric forms of the molecule and are crucial for further chemical applications (Kovalchukova et al., 2013).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and the signal word “Warning” is used to indicate potential hazards. For more detailed safety information, one should refer to the Material Safety Data Sheet (MSDS).